Cas no 65131-13-7 (Ethanone, 1-(1,4-dimethoxy-2-naphthalenyl)-)

• Product Name: Ethanone, 1-(1,4-dimethoxy-2-naphthalenyl)-
• CAS No: 65131-13-7
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 406161
• PubChem ID: 12388091
• Update Time: 2025-04-19

Ethanone, 1-(1,4-dimethoxy-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1,4-dimethoxy-2-naphthalenyl)-
• 1-(1,4-dimethoxynaphthalen-2-yl)ethanone
• 1-(1,4-Dimethoxynaphthalen-2-yl)ethan-1-one
• InChI=1/C14H14O3/c1-9(15)12-8-13(16-2)10-6-4-5-7-11(10)14(12)17-3/h4-8H,1-3H3
• SCHEMBL406268
• 65131-13-7
• HJILHFYKOIUJCA-UHFFFAOYSA-
• DTXSID20495873

• Inchi： 1S/C14H14O3/c1-9(15)12-8-13(16-2)10-6-4-5-7-11(10)14(12)17-3/h4-8H,1-3H3
• InChI Key： HJILHFYKOIUJCA-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(C)=O)=CC(=C2C=CC=CC2=1)OC

Computed Properties

• Exact Mass: 230.09432
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes